4-(Chloromethyl)-2-fluoro-6-methylpyridine

• Molecular Formula: C7H7ClFN
• Molecular Weight: 159.59 g/mol
• IUPAC Name: 4-(chloromethyl)-2-fluoro-6-methylpyridine
• InChI: InChI=1S/C7H7ClFN/c1-5-2-6(4-8)3-7(9)10-5/h2-3H,4H2,1H3
• InChI Key: USVVHWNUEJIXJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=N1)F)CCl

Description

4-(Chloromethyl)-2-fluoro-6-methylpyridine is a useful research compound. Its molecular formula is C7H7ClFN and its molecular weight is 159.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Fluoro-4,6-dimethyl-pyridine (4.25 g, 34 mmol) was refluxed with N-chlorosuccinimide (4.99 g, 37.4 mmol) and benzoyl peroxide (822 mg, 3.4 mmol) in carbon tetrachloride (70 ml). After 3.5 hr., the mixture was cooled to room temperature and filtered. The filtrate was evaporated in vacuo and the residue was purified by silica gel column chromatography (eluent, ether:hexane (1:30)) to afford 740 mg (13%) of 4-chloromethyl-2-fluoro-6-methyl-pyridine as a yellow oil. 1H NMR (200 MHz, CDCl3) δ 2.51 (3H, s), 4.51 (2H, s), 6.77 (1H, s), 7.05 (1H, s).